5-chlorothiokynurenic acid
5-chlorothiokynurenic acid
Brand Name:
Vulcanchem
CAS No.:
136036-87-8
VCID:
VC0146345
InChI:
InChI=1S/C10H6ClNO2S/c11-5-2-1-3-6-9(5)8(15)4-7(12-6)10(13)14/h1-4H,(H,12,15)(H,13,14)
SMILES:
C1=CC2=C(C(=C1)Cl)C(=S)C=C(N2)C(=O)O
Molecular Formula:
C10H6ClNO2S
Molecular Weight:
239.68 g/mol
5-chlorothiokynurenic acid
CAS No.: 136036-87-8
Main Products
VCID: VC0146345
Molecular Formula: C10H6ClNO2S
Molecular Weight: 239.68 g/mol
| CAS No. | 136036-87-8 |
|---|---|
| Product Name | 5-chlorothiokynurenic acid |
| Molecular Formula | C10H6ClNO2S |
| Molecular Weight | 239.68 g/mol |
| IUPAC Name | 5-chloro-4-sulfanylidene-1H-quinoline-2-carboxylic acid |
| Standard InChI | InChI=1S/C10H6ClNO2S/c11-5-2-1-3-6-9(5)8(15)4-7(12-6)10(13)14/h1-4H,(H,12,15)(H,13,14) |
| Standard InChIKey | BMBZHFGIBHDMCV-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC2=C(C(=C1)Cl)C(=CC(=N2)C(=O)O)S |
| SMILES | C1=CC2=C(C(=C1)Cl)C(=S)C=C(N2)C(=O)O |
| Canonical SMILES | C1=CC2=C(C(=C1)Cl)C(=S)C=C(N2)C(=O)O |
| Synonyms | 5-chloro-thiokynurenate 5-chlorothiokynurenic acid 5-Cl-Thio-Kyna |
| PubChem Compound | 3036509 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume